Cas no 7402-88-2 (bis[4-(phenylsulfonyl)phenyl]methanone)

• Product Name: bis[4-(phenylsulfonyl)phenyl]methanone
• CAS No: 7402-88-2
• MF: C₂₅H₁₈O₅S₂
• MW: 462.537424564362
• CID: 978820
• PubChem ID: 343823
• Update Time: 2025-04-19

bis[4-(phenylsulfonyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• bis[4-(phenylsulfonyl)phenyl]methanone
• bis[4-(benzenesulfonyl)phenyl]methanone
• 4,4'-bis-benzenesulfonyl-benzophenone
• 4,4'-Bis-benzolsulfonyl-benzophenon
• AC1L7Z6Q
• AG-G-93690
• Bis(4-(phenylsulfonyl)phenyl)methanone
• CTK5D9199
• NSC400330
• p,p'-Bis(phenylsulfonyl)benzophenon
• H5Y2QMA7U9
• Benzophenone, 4,4'-bis(phenylsulfonyl)-
• Methanone, bis[4-(phenylsulfonyl)phenyl]-
• 7402-88-2
• DTXSID80224828
• NSC-400330
• NSC 400330
• DS-010536

• Inchi： 1S/C25H18O5S2/c26-25(19-11-15-23(16-12-19)31(27,28)21-7-3-1-4-8-21)20-13-17-24(18-14-20)32(29,30)22-9-5-2-6-10-22/h1-18H
• InChI Key： YJNANYAKEVSFCI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=CC=1)C(C1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 462.05964
• Monoisotopic Mass: 462.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 692.1°C at 760 mmHg
• Flash Point: 449.3°C
• Refractive Index: 1.634
• PSA: 85.35
• LogP: 6.74480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones